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Compound of Interest

Compound Name: YHO-13177

Cat. No.: B15613957

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling and disposal
of YHO-13177, a potent, orally active, and specific inhibitor of breast cancer resistance protein
(BCRP) and ABCG2. Given that YHO-13177 is an acrylonitrile derivative, this guidance is
based on the established safety protocols for handling this class of compounds due to the
absence of a specific Safety Data Sheet (SDS) for YHO-13177. Acrylonitrile compounds are
typically highly toxic, flammable, and carcinogenic.[1][2][3][4]

Personal Protective Equipment (PPE)

Standard laboratory procedures should be followed at all times. The following Personal
Protective Equipment (PPE) is mandatory when handling YHO-13177 to minimize exposure
and ensure personal safety.
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PPE Category

Specification

Purpose

Hand Protection

Double gloving with nitrile or
butyl rubber gloves.[5][6]
Change gloves immediately if

contaminated.

Prevents skin contact and
absorption. Acrylonitrile can
penetrate some types of

gloves.[6]

Eye and Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).[3]

Protects against splashes,

vapors, and dust.

Protective Clothing

A flame-resistant lab coat, fully

buttoned, with tight-fitting cuffs.

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

All handling of YHO-13177
must be conducted in a
certified chemical fume hood

or a glove box.[1][5]

Prevents inhalation of toxic
and potentially carcinogenic

vapors or aerosols.[1][7]

Operational Plan: Handling and Storage

Engineering Controls:

e Always handle YHO-13177 in a well-ventilated area, specifically within a chemical fume hood

or glove box to prevent the release of vapors into the work environment.[1][5]

e Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

o Keep away from heat, sparks, open flames, and other ignition sources as acrylonitrile

derivatives are often flammable.[2][4][8]

Safe Handling Practices:

» Avoid all direct contact with the compound. Do not get in eyes, on skin, or on clothing.[4]

e Do not breathe mist, vapors, or spray.[4]
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e Use non-sparking tools and take precautionary measures against static discharge.[4][8]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][8]
Storage:

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][7]

e Protect from direct sunlight.[4]

» Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[51[6]
Disposal Plan

Waste Categorization:

o All materials contaminated with YHO-13177, including empty containers, disposable gloves,
and absorbent materials, must be treated as hazardous waste.

Disposal Procedure:
o Dispose of waste in designated, properly labeled, and sealed containers.

o Waste material must be disposed of in accordance with local, state, and federal regulations.
[9] Do not pour down the drain or mix with general waste.[9]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.

Experimental Workflow for Safe Handling of YHO-
13177
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Workflow for Safe Handling of YHO-13177
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Caption: Logical workflow for the safe handling of YHO-13177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15613957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

